molecular formula C13H21N B13266756 3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine

3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine

Cat. No.: B13266756
M. Wt: 191.31 g/mol
InChI Key: FCXLVGQMAWVCEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine is a branched aliphatic amine with a substituted aromatic ring. Its structure comprises a butan-1-amine backbone modified by two methyl groups at the C3 position and a 3-methylphenyl group at the C1 position. This configuration imparts unique steric and electronic properties, distinguishing it from simpler amines like butan-1-amine or phenylalkylamines. The compound is structurally related to pharmacologically active amines, such as those targeting neurological receptors or enzymes, though its specific applications remain less documented in the provided literature .

Properties

Molecular Formula

C13H21N

Molecular Weight

191.31 g/mol

IUPAC Name

3,3-dimethyl-1-(3-methylphenyl)butan-1-amine

InChI

InChI=1S/C13H21N/c1-10-6-5-7-11(8-10)12(14)9-13(2,3)4/h5-8,12H,9,14H2,1-4H3

InChI Key

FCXLVGQMAWVCEL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)C(CC(C)(C)C)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine typically involves the reaction of 3-methylphenylacetonitrile with isobutylmagnesium bromide, followed by reduction with lithium aluminum hydride. The reaction conditions include:

    Temperature: The reaction is usually carried out at low temperatures to control the reactivity of the Grignard reagent.

    Solvent: Common solvents used include diethyl ether or tetrahydrofuran (THF).

    Catalysts: No specific catalysts are required for this reaction.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimizations for large-scale production. This may include the use of automated reactors and continuous flow systems to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine undergoes various types of chemical reactions, including:

    Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

    Reduction: It can be reduced to form secondary or tertiary amines.

    Substitution: It can undergo nucleophilic substitution reactions, particularly at the amine group.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

    Substitution: Reagents like alkyl halides or acyl chlorides are used for substitution reactions.

Major Products

    Oxidation Products: Ketones or aldehydes.

    Reduction Products: Secondary or tertiary amines.

    Substitution Products: Alkylated or acylated derivatives.

Scientific Research Applications

3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

    Biology: It is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

    Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest involvement in neurotransmitter regulation and signal transduction pathways.

Comparison with Similar Compounds

Key Observations :

  • Fluorination : The addition of a CF₃ group () increases molecular weight and lipophilicity, which may enhance blood-brain barrier penetration .
  • N-Substitution : N-methylation (e.g., in Homomethamphetamine, ) reduces basicity and steric hindrance, affecting receptor affinity .

Physical and Chemical Properties

Boiling Points and Density

  • 3,3-Dimethylbutan-1-amine (simplified backbone): Boiling point ≈ 120–125°C; density 0.752 g/mL at 25°C .
  • 1-(m-Tolyl)butan-1-amine hydrochloride : Higher density (unreported in evidence) due to hydrochloride salt formation .
  • Viscosity Trends : Linear primary amines (e.g., butan-1-amine) exhibit lower viscosity deviations (ηΔ) in alcohol solutions compared to branched analogues, suggesting stronger solvation effects in branched structures .

Stability and Reactivity

  • Acid Stability : Triphenylbutanamine analogues () show stability at pH 1, suggesting that the 3,3-dimethylphenyl variant may similarly resist acidic degradation .
  • Synthetic Byproducts: Alkylation of 3-methylphenylbutanols with thionyl chloride () can yield chloro-intermediates, necessitating careful purification to avoid contamination .

Biological Activity

3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine, also referred to as a substituted amine, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a branched alkyl chain with a phenyl group, characterized by the presence of two methyl groups on the butane chain and a methyl-substituted phenyl group. Its chemical formula is C13H21NC_{13}H_{21}N, and it has a molecular weight of approximately 205.31 g/mol. The structural uniqueness may confer distinct chemical reactivity and biological activity compared to other similar compounds.

The biological activity of 3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine is hypothesized to involve interactions with specific molecular targets and pathways. These interactions may modulate receptor or enzyme activities, leading to various biological effects. However, detailed studies are needed to elucidate these mechanisms further.

Pharmacological Effects

Research into the pharmacological effects of this compound is still emerging, but it suggests several potential activities:

  • Stimulant Properties : Due to its structural similarities to known stimulants like amphetamines, it may exhibit stimulant effects.
  • Antidepressant Activity : Compounds related to 3,3-Dimethylbutanamine have shown promise in modulating serotonin levels, indicating potential antidepressant effects .
  • Anti-inflammatory Properties : There is a possibility that this compound may inhibit cyclooxygenase (COX) enzymes, thus reducing pro-inflammatory mediators.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine, it is beneficial to compare it with related compounds:

Compound NameChemical FormulaKey Features
4-MethylamphetamineC10H15NKnown stimulant with significant psychoactive effects
3-Methyl-1-butylamineC7H17NSimpler structure with fewer substituents
3,3-Dimethyl-1-(6-methylpyridin-2-yl)butan-1-amineC13H19NContains a pyridine ring; studied for various activities

The unique combination of structural features in 3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine may confer distinct pharmacological properties that warrant further investigation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.